Cas no 2172571-33-2 (5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172571-33-2
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 6402659
• PubChem ID: 165782766
• Update Time: 2025-10-28

5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172571-33-2
• EN300-1594825

• Inchi： 1S/C12H19N3O2/c1-2-17-8-4-7-15-12(10-5-3-6-10)11(9-16)13-14-15/h9-10H,2-8H2,1H3
• InChI Key： UCNDISJPUQPCAF-UHFFFAOYSA-N
• SMILES： O(CC)CCCN1C(=C(C=O)N=N1)C1CCC1

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57Ų

Additional information on 5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172571-33-2)

The compound 5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172571-33-2) represents a fascinating molecule in the realm of pharmaceutical chemistry, characterized by its intricate structural framework and potential biological significance. This triazole derivative combines a cyclobutyl moiety with an ethoxypropyl substituent, linked to a central triazole ring that terminates with a formyl aldehyde group. Such structural features not only contribute to its unique chemical properties but also open up diverse avenues for exploration in medicinal chemistry and drug discovery.

The triazole core is a well-documented pharmacophore in medicinal chemistry, renowned for its ability to modulate various biological pathways. Its presence in this compound suggests potential interactions with enzymes or receptors, which could be exploited for therapeutic purposes. The cyclobutyl group, on the other hand, introduces steric bulk and rigidity to the molecule, influencing its conformational dynamics and binding affinity. This combination of structural elements makes 5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde a promising candidate for further investigation.

The aldehyde functionality at the 4-position of the triazole ring is particularly noteworthy, as aldehydes are known to participate in various chemical reactions, including condensation reactions with nucleophiles and oxidation processes. This feature could be leveraged in synthetic chemistry to derivatize the molecule or to explore its reactivity in different biochemical contexts. The 3-ethoxypropyl side chain further enhances the molecular complexity, providing additional sites for interaction with biological targets. Its ethoxy group may influence solubility and metabolic stability, making it an important consideration in drug development.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. By leveraging machine learning models and molecular docking simulations, researchers can now rapidly screen compounds like 5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde for potential biological activity. These computational approaches have been instrumental in identifying novel drug candidates and optimizing lead structures before experimental validation. The integration of such tools into drug discovery pipelines has significantly accelerated the process of bringing new therapeutics to market.

In parallel, experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided invaluable insights into the three-dimensional structure of this compound. High-resolution structural data allow chemists to understand how the various substituents interact with each other and with potential biological targets at the atomic level. This detailed structural information is crucial for designing derivatives with improved efficacy or reduced side effects.

The synthesis of 5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde presents unique challenges due to its complex architecture. However, modern synthetic methodologies have made significant strides in addressing these challenges. For instance, transition metal-catalyzed cross-coupling reactions have revolutionized the construction of heterocyclic compounds like triazoles. These reactions offer high selectivity and efficiency, enabling chemists to assemble intricate molecular frameworks with precision.

The pharmaceutical industry has long been intrigued by triazole derivatives due to their broad spectrum of biological activities. These compounds have been explored as antifungals (e.g., fluconazole), antivirals (e.g., acyclovir analogs), and even anticancer agents (e.g., paclitaxel derivatives). The presence of both cyclobutyl and ethoxypropyl groups in 5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde suggests that it might exhibit similar properties or possess novel mechanisms of action. Further investigation into its pharmacological profile could uncover new therapeutic applications.

One particularly exciting area of research is the exploration of triazole derivatives as kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. By designing molecules that specifically target kinase activity, researchers aim to develop drugs that can modulate these pathways effectively. The unique structure of 5-cyclobutyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde makes it an attractive scaffold for developing kinase inhibitors.

Another promising application lies in its potential use as a building block for more complex molecules through further functionalization. The aldehyde group provides a versatile handle for introducing additional functionalities via condensation reactions with amino acids or other nucleophiles. Such modifications could lead to novel peptidomimetics or enzyme inhibitors with enhanced properties.

The synthesis of analogs by modifying specific parts of the molecule allows researchers to fine-tune its biological activity. For example, replacing the cyclobutyl group with another aromatic or heterocyclic ring might alter its binding affinity or selectivity towards certain targets. Similarly, changing the ethoxypropyl side chain could influence metabolic stability or pharmacokinetic properties.

Recent studies have also highlighted the importance of understanding environmental factors that influence molecular behavior. Factors such as solvent effects on reaction outcomes and protein-ligand interactions can significantly impact the efficacy of a drug candidate. Therefore, 5-cyclobutyl - 1 - ( 3 - ethoxy prop y l ) - 1 H - 1 , 2 , 3 - tri azo le - 4 - car bal de hyd re d e m o u l e s p e c i f i c i t y o f b i o l o g i c a l i n t e r a c t i o n s c o u l d b e e x p l o r e d u s i n g s u p e r v i s e d s y n t h e s i s a n d b i o l o g i c a l t e s t i n g .

In conclusion, 5 - cyc lobu t yl - 1 - ( 3 - eth oxy prop y l ) - 1 H - 1 , 2 , 3 - tria z ole - 4 - car bal de hyd re d e m o u l e ( C A S N o . 2172571 -33 -2 ) is a structurally complex an d poten tially biologically active compo und . Its unique feature s open up numerous avenues for investigation in pharma ceu tic al che mistry an d drug disco very . With continued research an d technological advanc ements, this compo und holds promis ing potenti al fo r deve loping no ve therapeut ic s.